Cas no 2229217-75-6 (tert-butyl N-3-amino-2-methyl-2-(1,2,3-thiadiazol-4-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-methyl-2-(1,2,3-thiadiazol-4-yl)propylcarbamate
• CAS No: 2229217-75-6
• MF: C₁₁H₂₀N₄O₂S
• MW: 272.367100715637
• CID: 6056719
• PubChem ID: 165836703
• Update Time: 2025-07-02

tert-butyl N-3-amino-2-methyl-2-(1,2,3-thiadiazol-4-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-methyl-2-(1,2,3-thiadiazol-4-yl)propylcarbamate
• EN300-1886432
• 2229217-75-6
• tert-butyl N-[3-amino-2-methyl-2-(1,2,3-thiadiazol-4-yl)propyl]carbamate

• Inchi： 1S/C11H20N4O2S/c1-10(2,3)17-9(16)13-7-11(4,6-12)8-5-18-15-14-8/h5H,6-7,12H2,1-4H3,(H,13,16)
• InChI Key： SDBMYPJKFXIAND-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)(CN)CNC(=O)OC(C)(C)C)N=N1

Computed Properties

• Exact Mass: 272.13069707g/mol
• Monoisotopic Mass: 272.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 118Ų

Additional information on tert-butyl N-3-amino-2-methyl-2-(1,2,3-thiadiazol-4-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-methyl-2-(1,2,3-thiadiazol-4-yl)propylcarbamate (CAS No. 2229217-75-6)

The compound tert-butyl N-3-amino-2-methyl-2-(1,2,3-thiadiazol-4-yl)propylcarbamate (CAS No. 2229217-75-6) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the 1,2,3-thiadiazole ring and the tert-butyl carbamate moiety, make it a valuable intermediate for the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate key biological pathways.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for tert-butyl N-3-amino-2-methyl-2-(1,2,3-thiadiazol-4-yl)propylcarbamate?" The synthesis typically involves multi-step reactions, starting with the functionalization of the 1,2,3-thiadiazole core, followed by the introduction of the tert-butyl carbamate protecting group. This process is often optimized for high yield and purity, as the compound is frequently used in further derivatization.

In recent years, the demand for heterocyclic compounds like tert-butyl N-3-amino-2-methyl-2-(1,2,3-thiadiazol-4-yl)propylcarbamate has surged due to their versatility in pharmaceutical applications. For instance, the 1,2,3-thiadiazole ring is known for its antimicrobial and antiviral properties, making it a hotspot for researchers exploring new treatments for emerging diseases. This aligns with the growing public interest in antiviral drug development and antibiotic resistance, which are trending topics in scientific and healthcare communities.

Another area of interest is the compound's role in agrochemical innovation. The 1,2,3-thiadiazole derivatives have shown promise as plant growth regulators and pesticides, addressing the global need for sustainable agriculture solutions. Searches like "How does tert-butyl N-3-amino-2-methyl-2-(1,2,3-thiadiazol-4-yl)propylcarbamate contribute to crop protection?" reflect the curiosity surrounding its agricultural applications. This compound's ability to enhance plant resilience against pathogens makes it a candidate for next-generation agrochemicals.

From a technical perspective, the tert-butyl carbamate group in this compound serves as a protective group for amines, a feature highly valued in peptide synthesis and medicinal chemistry. This functionality is often discussed in forums and research papers, with queries such as "Why is tert-butyl carbamate used in organic synthesis?" The answer lies in its stability under various reaction conditions and its ease of removal, which simplifies the synthesis of complex molecules.

In conclusion, tert-butyl N-3-amino-2-methyl-2-(1,2,3-thiadiazol-4-yl)propylcarbamate (CAS No. 2229217-75-6) is a multifaceted compound with broad applications in drug discovery and agrochemical development. Its structural uniqueness and functional versatility make it a subject of ongoing research, particularly in addressing contemporary challenges like antimicrobial resistance and sustainable farming. As scientific advancements continue, this compound is likely to play an even more significant role in innovative solutions for global health and agriculture.